Cas no 312-40-3 (Benzene,1,1'-(difluorosilylene)bis-)
Benzene,1,1'-(difluorosilylene)bis- is a fluorinated organosilicon compound characterized by its difluorosilylene bridge linking two benzene rings. This structure imparts thermal stability and chemical resistance, making it suitable for applications in high-performance materials and specialty polymers. The presence of fluorine enhances its reactivity in cross-coupling and polymerization reactions, while the aromatic backbone contributes to structural rigidity. It is often utilized as a precursor in the synthesis of advanced silicones, coatings, and electronic materials, where controlled fluorination and silicon-based functionality are required. Handling should adhere to standard safety protocols for organofluorine and organosilicon compounds.
312-40-3 structure
Product Name:Benzene,1,1'-(difluorosilylene)bis-
CAS No:312-40-3
MF:C12H10F2Si
MW:220.290111064911
MDL:MFCD00017898
CID:313173
PubChem ID:67557
Update Time:2025-10-29
Benzene,1,1'-(difluorosilylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-(difluorosilylene)bis-
- difluoro(diphenyl)silane
- DIPHENYLDIFLUOROSILANE
- Difluorodiphenylsilane
- Diphenyl difluorosilanegas cylinder
- diphenyldifluororosilane
- Diphenylsilane difluoride
- diphenylsilyldifluoride
- Silane,difluorodiphenyl
- NSC 136542
- Benzene, 1,1'-(difluorosilylene)bis-
- NSC-136542
- J-018289
- UNII-V3Y7X7Y43C
- S07850
- BOMPXIHODLVNMC-UHFFFAOYSA-
- NS00041825
- SCHEMBL704195
- Silane, difluorodiphenyl-
- DTXSID2059801
- D81883
- C12H10F2Si
- EINECS 206-226-8
- InChI=1/C12H10F2Si/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
- CS-0156586
- AKOS024319294
- FT-0624922
- V3Y7X7Y43C
- BS-52917
- diphenylsilicon difluoride
- 1,1'-(DIFLUOROSILYLENE)BIS(BENZENE)
- diphenyl difluorosilane
- 312-40-3
- DIFLUORODIPHENYL SILANE
- A820764
- difluoro-diphenyl-silane
- NSC136542
- MFCD00017898
- DB-047993
-
- MDL： MFCD00017898
- Inchi： 1S/C12H10F2Si/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
- InChI Key： BOMPXIHODLVNMC-UHFFFAOYSA-N
- SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(F)F
Computed Properties
- Exact Mass: 220.05200
- Monoisotopic Mass: 220.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.155 g/cm3 (26.5 ºC)
- Boiling Point: 252-255 ºC
- Flash Point: 106.2±18.7 ºC,
- Refractive Index: 1.5221 (25 ºC)
- Solubility: Insuluble (8.8E-4 g/L) (25 ºC),
- PSA: 0.00000
- LogP: 2.18200
Benzene,1,1'-(difluorosilylene)bis- Security Information
- Hazard Statement： Corrosive
- Hazardous Material transportation number：UN 1760
- Hazard Category Code： 34
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R34
Benzene,1,1'-(difluorosilylene)bis- Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Benzene,1,1'-(difluorosilylene)bis- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A558298-250mg |
Difluorodiphenylsilane |
312-40-3 | 97% | 250mg |
$22.0 | 2025-03-05 | |
| Ambeed | A558298-1g |
Difluorodiphenylsilane |
312-40-3 | 97% | 1g |
$34.0 | 2025-03-05 | |
| Ambeed | A558298-5g |
Difluorodiphenylsilane |
312-40-3 | 97% | 5g |
$73.0 | 2025-03-05 | |
| Fluorochem | S07850-25g |
Diphenyl difluorosilane |
312-40-3 | 25g |
￡67.00 | 2022-02-28 | ||
| Fluorochem | S07850-100g |
Diphenyl difluorosilane |
312-40-3 | 100g |
￡229.00 | 2022-02-28 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CI120-200mg |
Benzene,1,1'-(difluorosilylene)bis- |
312-40-3 | 97% | 200mg |
101.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CI120-1g |
Benzene,1,1'-(difluorosilylene)bis- |
312-40-3 | 97% | 1g |
283.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CI120-50mg |
Benzene,1,1'-(difluorosilylene)bis- |
312-40-3 | 97% | 50mg |
55.0CNY | 2021-07-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D922025-250mg |
Difluorodiphenylsilane |
312-40-3 | 97% | 250mg |
￥91.80 | 2022-01-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X50035-250mg |
Difluorodiphenylsilane |
312-40-3 | 97% | 250mg |
¥72.0 | 2024-07-16 |
Benzene,1,1'-(difluorosilylene)bis- Related Literature
-
1. 601. Organosilicon compounds. Part II. A “conversion series” for organosilicon halides, pseudohalides, and sulphidesC. Eaborn J. Chem. Soc. 1950 3077
312-40-3 (Benzene,1,1'-(difluorosilylene)bis-) Related Products
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